Cas no 2228422-23-7 (tert-butyl N-5-(1-bromopropan-2-yl)-4-methyl-1,3-thiazol-2-ylcarbamate)

• Product Name: tert-butyl N-5-(1-bromopropan-2-yl)-4-methyl-1,3-thiazol-2-ylcarbamate
• CAS No: 2228422-23-7
• MF: C₁₂H₁₉BrN₂O₂S
• MW: 335.260461091995
• CID: 5992619
• PubChem ID: 165702454
• Update Time: 2025-05-19

tert-butyl N-5-(1-bromopropan-2-yl)-4-methyl-1,3-thiazol-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(1-bromopropan-2-yl)-4-methyl-1,3-thiazol-2-ylcarbamate
• 2228422-23-7
• tert-butyl N-[5-(1-bromopropan-2-yl)-4-methyl-1,3-thiazol-2-yl]carbamate
• EN300-1886519

• Inchi： 1S/C12H19BrN2O2S/c1-7(6-13)9-8(2)14-10(18-9)15-11(16)17-12(3,4)5/h7H,6H2,1-5H3,(H,14,15,16)
• InChI Key： DAPGJBBWOFNNSR-UHFFFAOYSA-N
• SMILES： BrCC(C)C1=C(C)N=C(NC(=O)OC(C)(C)C)S1

Computed Properties

• Exact Mass: 334.03506g/mol
• Monoisotopic Mass: 334.03506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 79.5Ų

Additional information on tert-butyl N-5-(1-bromopropan-2-yl)-4-methyl-1,3-thiazol-2-ylcarbamate

Comprehensive Guide to tert-butyl N-5-(1-bromopropan-2-yl)-4-methyl-1,3-thiazol-2-ylcarbamate (CAS No. 2228422-23-7)

tert-butyl N-5-(1-bromopropan-2-yl)-4-methyl-1,3-thiazol-2-ylcarbamate (CAS No. 2228422-23-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to by its abbreviated name, belongs to the thiazole carbamate family, which is known for its versatile applications in drug discovery and material science. Researchers are particularly interested in its unique molecular structure, which combines a thiazole ring with a bromopropane side chain, offering potential reactivity for further synthetic modifications.

The chemical structure of tert-butyl N-5-(1-bromopropan-2-yl)-4-methyl-1,3-thiazol-2-ylcarbamate features a tert-butyl carbamate group attached to a 4-methylthiazole core, with a 1-bromopropan-2-yl substituent at the 5-position. This arrangement provides a balance of stability and reactivity, making it a valuable intermediate in organic synthesis. The presence of the bromine atom offers a handle for further functionalization through nucleophilic substitution reactions, which is a key reason for its popularity in medicinal chemistry.

One of the most common questions researchers ask about CAS No. 2228422-23-7 is its role in drug discovery. Recent trends in pharmaceutical R&D highlight the importance of heterocyclic compounds like this one, as they often serve as building blocks for biologically active molecules. For instance, thiazole derivatives are frequently explored for their antimicrobial, anti-inflammatory, and anticancer properties. The tert-butyl carbamate group, in particular, is a common protecting group in peptide synthesis, further broadening the compound's utility.

In addition to its pharmaceutical applications, tert-butyl N-5-(1-bromopropan-2-yl)-4-methyl-1,3-thiazol-2-ylcarbamate is also relevant in agrochemical research. Thiazole-based compounds are known to exhibit herbicidal and insecticidal activities, making them valuable in the development of new crop protection agents. The bromopropane moiety in this compound could be leveraged to create derivatives with enhanced bioactivity, addressing the growing demand for sustainable agricultural solutions.

From a synthetic chemistry perspective, the compound's CAS No. 2228422-23-7 is often searched in the context of cross-coupling reactions and palladium-catalyzed transformations. The bromine atom serves as an excellent leaving group, enabling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These methodologies are pivotal in modern organic synthesis, particularly for constructing complex molecules in a streamlined manner.

Another hot topic related to this compound is its potential in material science. Thiazole derivatives are increasingly being investigated for their electronic properties, such as charge transport in organic semiconductors. The 4-methylthiazole core in tert-butyl N-5-(1-bromopropan-2-yl)-4-methyl-1,3-thiazol-2-ylcarbamate could contribute to the development of novel organic electronic devices, aligning with the global push for advanced materials.

For those working with this compound, handling and storage recommendations are often a point of interest. While tert-butyl N-5-(1-bromopropan-2-yl)-4-methyl-1,3-thiazol-2-ylcarbamate is not classified as hazardous under standard regulations, it should be stored in a cool, dry place, away from light and moisture. Proper personal protective equipment (PPE), such as gloves and goggles, is advised when handling to ensure safety.

The market dynamics for CAS No. 2228422-23-7 reflect its growing importance in research. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the rising demand from academic and industrial laboratories. Pricing and availability can vary, so researchers are encouraged to compare options from reputable sources to ensure quality and consistency.

In summary, tert-butyl N-5-(1-bromopropan-2-yl)-4-methyl-1,3-thiazol-2-ylcarbamate (CAS No. 2228422-23-7) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and material science. Its unique structure and reactivity make it a valuable tool for synthetic chemists and researchers exploring new applications for thiazole derivatives. As the scientific community continues to uncover its possibilities, this compound is poised to remain a topic of interest in cutting-edge research.